Cas no 6866-87-1 (1,6-dihydroxy-3-methylanthraquinone)

1,6-dihydroxy-3-methylanthraquinone structure
6866-87-1 structure
Product Name:1,6-dihydroxy-3-methylanthraquinone
CAS No:6866-87-1
MF:C15H10O4
MW:254.237504482269
CID:1735066
PubChem ID:12314177
Update Time:2025-04-21

1,6-dihydroxy-3-methylanthraquinone Chemical and Physical Properties

Names and Identifiers

    • 1,6-dihydroxy-3-methylanthraquinone
    • 3-methyl-1,6-dihydroxy-anthraquinone
    • 3-METHYL-1,6-BIS(OXIDANYL)ANTHRACENE-9,10-DIONE
    • P8SXQ8DG6J
    • 9,10-Anthracenedione, 1,6-dihydroxy-3-methyl-
    • CHEBI:174349
    • 1,6-Dihydroxy-3-methyl-9,10-anthracenedione, 9CI
    • Digitoemodin
    • 6866-87-1
    • Anthraquinone, 1,6-dihydroxy-3-methyl-
    • Phomarin
    • SCHEMBL2455238
    • DTXSID601260847
    • 1,6-Dihydroxy-3-methyl-9,10-anthracenedione
    • 1,6-DIHYDROXY-3-METHYLANTHRACENE-9,10-DIONE
    • Digitemodin
    • Inchi: 1S/C15H10O4/c1-7-4-11-13(12(17)5-7)15(19)9-3-2-8(16)6-10(9)14(11)18/h2-6,16-17H,1H3
    • InChI Key: CABAPJGWBVFEQH-UHFFFAOYSA-N
    • SMILES: OC1=CC(C)=CC2C(C3C=C(C=CC=3C(C=21)=O)O)=O

Computed Properties

  • Exact Mass: 254.0579
  • Monoisotopic Mass: 254.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
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